Cas no 63855-88-9 (Benzenemethanol, a-(2-phenylcyclopropyl)-, [1a(R*),2b]- (9CI))
63855-88-9 structure
Product Name:Benzenemethanol, a-(2-phenylcyclopropyl)-, [1a(R*),2b]- (9CI)
Benzenemethanol, a-(2-phenylcyclopropyl)-, [1a(R*),2b]- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Benzenemethanol, a-(2-phenylcyclopropyl)-, [1a(R*),2b]- (9CI)
- phenyl-(2-phenylcyclopropyl)methanol
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- Inchi: 1S/C16H16O/c17-16(13-9-5-2-6-10-13)15-11-14(15)12-7-3-1-4-8-12/h1-10,14-17H,11H2
- InChI Key: MQINXSLAFBQJMF-UHFFFAOYSA-N
- SMILES: OC(C1C=CC=CC=1)C1CC1C1C=CC=CC=1
Computed Properties
- Exact Mass: 224.12018
- Monoisotopic Mass: 224.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
Benzenemethanol, a-(2-phenylcyclopropyl)-, [1a(R*),2b]- (9CI) Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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